Cas no 2098096-62-7 (1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride)

• Product Name: 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride
• CAS No: 2098096-62-7
• MF: C₈H₁₃Cl₂FN₄
• MW: 255.120022535324
• CID: 5728666
• PubChem ID: 91812441
• Update Time: 2025-06-08

1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine;dihydrochloride
• 2098096-62-7
• 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride
• AKOS026746599
• F2158-2077
• starbld0011434

• Inchi： 1S/C8H11FN4.2ClH/c1-10-7-4-13(5-7)8-11-2-6(9)3-12-8;;/h2-3,7,10H,4-5H2,1H3;2*1H
• InChI Key： PCJAYTMXCREOOX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=NC(=NC=1)N1CC(C1)NC

Computed Properties

• Exact Mass: 254.0501300g/mol
• Monoisotopic Mass: 254.0501300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride

Introduction to 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride (CAS No. 2098096-62-7)

1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride (CAS No. 2098096-62-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated pyrimidine derivatives, which are widely recognized for their potent biological activity and therapeutic potential. The structural motif of this molecule incorporates a fluoropyrimidine core linked to an azetidine ring, which is further substituted with a methylamino group, making it a versatile scaffold for drug discovery and development.

The fluoropyrimidin-2-yl moiety in the molecular structure is a critical pharmacophore that contributes to the compound's binding affinity and pharmacological properties. Fluorine atoms are known to enhance metabolic stability, improve bioavailability, and modulate receptor interactions, making them invaluable in medicinal chemistry. The presence of the 5-fluoro group in particular has been extensively studied for its ability to influence the electronic properties of the pyrimidine ring, thereby affecting its interaction with biological targets.

Moreover, the N-methylazetidin-3-amine component of the molecule introduces a secondary amine functionality, which can participate in hydrogen bonding and ionic interactions with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways. The dihydrochloride salt form of the compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations and in vitro studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride and its biological targets. Studies have shown that this compound exhibits high binding affinity for certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The fluoropyrimidine moiety is particularly effective in disrupting ATP binding pockets in kinases, leading to potent inhibitory effects.

In addition to its kinase inhibition properties, 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride has been investigated for its potential role in modulating immune responses. Preclinical studies have demonstrated that this compound can interfere with signaling pathways involved in inflammation and autoimmunity, suggesting its therapeutic utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of the molecule to cross the blood-brain barrier has also been explored, opening up possibilities for treating neurodegenerative disorders.

The synthesis of 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and salt formation. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The use of fluorinated intermediates ensures the incorporation of the fluoropyrimidin-2-yl group with high precision, minimizing unwanted side reactions.

Quality control and analytical characterization of 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride are critical to ensure its pharmaceutical-grade quality. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the identity and purity of the compound. Additionally, stability studies under various storage conditions help determine its shelf life and compatibility with different formulations.

The pharmacokinetic profile of 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride has been thoroughly evaluated in preclinical models. Studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, with moderate bioavailability and prolonged half-life. These findings suggest that it may be suitable for once-daily dosing regimens in clinical settings. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, although further investigations are needed to assess long-term safety.

The development of novel therapeutic agents often involves optimizing lead compounds through structure-based drug design approaches. In the case of 1-(5-fluoropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride, computational modeling has been instrumental in identifying key structural features responsible for its biological activity. By analyzing crystal structures of protein targets complexed with similar compounds, researchers can make informed modifications to enhance potency, selectivity, and pharmacokinetic properties.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery and development pipeline for compounds like 1-(5-fluoropyrimidin-2-yli)-N-methylazetidin–3–amine dihydrochloride (CAS No. 2098096–62–7). These partnerships leverage cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) to predict novel drug candidates based on vast datasets of chemical structures and biological responses. Such innovations are expected to bring next-generation therapeutics to market more rapidly than traditional methods alone.

The future prospects for 1-(5-fluoropyrimidin–2–yli)-N-methylazetidine–3–amine dihydrochloride include further exploration of its mechanism of action across different disease models. Investigating its interactions with downstream effectors of kinases and transcription factors will provide valuable insights into its therapeutic potential. Additionally, exploring combination therapies with other small molecules or biologics may unlock synergistic effects that could lead to more effective treatment strategies.

In conclusion,1-(5-fluoropyrimidine–2–yli)-N-methylazetidine–3–amine dihydrochloride (CAS No 2098096–62–7) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity。 Its potential applications span multiple therapeutic areas，including oncology，immunology，and neurology。 With continued research efforts，this compound holds great promise for improving patient outcomes through innovative therapeutic interventions。